cis-N-[3-methyl-1-(phenylmethyl)-4-piperidinyl]-N-phenyl-propanamide,monohydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a fentanyl analogue, which is a class of synthetic opioids . Fentanyl analogues are used in medicine for their potent analgesic properties and have also been sold as designer drugs . The compound is structurally similar to known opioids .
Molecular Structure Analysis
The molecular formula of this compound is C22H28N2O • HCl . It’s part of the fentanyl family, which are known for their structural variations . These variations can lead to profound pharmacological differences between these drugs, especially with respect to potency and efficacy .Physical and Chemical Properties Analysis
The compound is a crystalline solid with a molecular weight of 372.9 .Scientific Research Applications
Chemistry and Pharmacology of Similar Compounds
Chemical Properties and Synthesis :
- Arylcycloalkylamines, including phenyl piperidines and piperazines, are critical pharmacophoric groups in several antipsychotic agents. These groups, through their arylalkyl substituents, can enhance the potency and selectivity of binding affinity at D2-like receptors. The synthesis and evaluation of these compounds reveal the importance of composite structures for selectivity and potency at these receptors (Sikazwe et al., 2009).
Pharmacological Applications :
- Research on similar compounds, such as ohmefentanyl (a potent opioid analgesic), explores the chemistry and pharmacology of the 4-anilidopiperidine class. This review highlights the unique activity of ohmefentanyl stereoisomers, focusing on their in vitro and in vivo biological properties. The stereoisomers are used as molecular probes for investigating opioid receptor-mediated phenomena, offering insights into ligand-receptor interaction dynamics (Brine et al., 1997).
Potential Therapeutic Applications :
- The biochemistry of platinum coordination complexes, represented by cis-dichlorodiammineplatinum II (cis-DDP), indicates their potential for interactions with other therapeutic modalities, including irradiation. This suggests a rationale for combining such complexes with radiotherapy in cancer treatment, highlighting the potential for enhanced cell kill beyond additive effects (Douple & Richmond, 1979).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-[(3S,4R)-1-benzyl-3-methylpiperidin-4-yl]-N-phenylpropanamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O.ClH/c1-3-22(25)24(20-12-8-5-9-13-20)21-14-15-23(16-18(21)2)17-19-10-6-4-7-11-19;/h4-13,18,21H,3,14-17H2,1-2H3;1H/t18-,21+;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXCCVDBJSUYJDN-OZYANKIXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N(C1CCN(CC1C)CC2=CC=CC=C2)C3=CC=CC=C3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(=O)N([C@@H]1CCN(C[C@@H]1C)CC2=CC=CC=C2)C3=CC=CC=C3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201037107 |
Source
|
Record name | rel-N-[(3S,4R)-1-Benzyl-3-methylpiperidin-4-yl]-N-phenylpropanamide hydrochloride (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201037107 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
372.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
79278-68-5 |
Source
|
Record name | rel-N-[(3S,4R)-1-Benzyl-3-methylpiperidin-4-yl]-N-phenylpropanamide hydrochloride (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201037107 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.